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Compound of Interest

Compound Name: AS2863619

Cat. No.: B605613 Get Quote

Technical Support Center: AS2863619
This technical support center provides researchers, scientists, and drug development

professionals with detailed information, troubleshooting guides, and frequently asked questions

regarding the use of AS2863619 in T cell experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary effect of AS2863619 on T cells?

A1: AS2863619 is a potent, orally active inhibitor of cyclin-dependent kinase 8 (CDK8) and

CDK19.[1] Its primary effect on T cells is the induction of the transcription factor Foxp3, which is

a key controller of regulatory T cell (Treg) function.[2] This process effectively converts

conventional T cells (Tconv), including naïve, effector, and memory CD4+ and CD8+ T cells,

into immunosuppressive Foxp3+ Treg-like cells.[2][3]

Q2: How does AS2863619 affect T cell proliferation?

A2: The effect of AS2863619 on T cell proliferation is primarily indirect. By converting antigen-

specific effector T cells into suppressive Tregs, it inhibits the proliferation of the remaining

effector T cell population.[3] In vivo studies have shown that AS2863619 inhibits the activation

of conventional T cells.[1] The induced Tregs themselves are functional and can suppress the

proliferation of other effector T cells, a hallmark of Treg activity.[4][5] Studies with other

structurally different CDK8/19 inhibitors have shown that at concentrations effective for Treg
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induction, there is no direct impact on T cell proliferation; however, proliferation can be inhibited

at significantly higher concentrations.[6]

Q3: Does AS2863619 impact T cell viability?

A3: Based on available data, AS2863619 does not appear to negatively impact T cell viability

at effective concentrations. In vivo studies in mice using oral administration of 30mg/kg did not

show any discernible toxicity.[1] This suggests that the compound is well-tolerated and does

not induce widespread cell death.

Q4: What is the molecular mechanism of action for AS2863619 in T cells?

A4: AS2863619's mechanism is dependent on T-cell receptor (TCR) and IL-2 signaling but is

independent of TGF-β.[1][3] In activated T cells, CDK8 and CDK19 normally inactivate the

transcription factor STAT5 through serine phosphorylation, which represses Foxp3 expression.

[3] AS2863619 inhibits CDK8/19, preventing this inactivation.[3] This leads to sustained STAT5

activation (tyrosine phosphorylation), allowing it to bind to the Foxp3 gene locus and induce its

expression, thereby driving the Treg phenotype.[3]

Data Summary
Table 1: Characteristics of AS2863619

Parameter Description

Target Cyclin-dependent kinase 8 (CDK8) and CDK19

IC50 CDK8: 0.61 nM, CDK19: 4.28 nM[1]

Primary Cellular Effect
Induces Foxp3 expression in CD4+ and CD8+ T

cells, converting them to a Treg phenotype.[1][3]

Signaling Dependency
Requires TCR stimulation and is IL-2

dependent; TGF-β independent.[1]

Table 2: In Vitro Effect of AS2863619 on STAT5 Phosphorylation in Mouse CD4+ T Cells
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Phosphorylation Site Effect of AS2863619 (1 µM)

STAT5 Serine (PSP motif) Suppressed to ~40% of control[1]

STAT5 Tyrosine (C-terminal) Enhanced to ~160% of control[1]
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Caption: Signaling pathway of AS2863619 in T cells.
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Caption: Experimental workflow for proliferation analysis.

Experimental Protocols
Protocol 1: In Vitro T Cell Proliferation Assay

This protocol is designed to assess the indirect effect of AS2863619 on effector T cell

proliferation by co-culturing with AS2863619-induced Tregs.

Cell Isolation: Isolate naïve CD4+ T cells from mouse splenocytes or human PBMCs using a

negative selection kit.

CFSE Labeling: Resuspend a population of effector T cells (Teff) at 1x10^7 cells/mL in PBS.

Add Carboxyfluorescein succinimidyl ester (CFSE) to a final concentration of 5 µM. Incubate

for 10 minutes at 37°C. Quench the reaction with 5 volumes of ice-cold culture medium.

Wash cells twice.

Treg Generation: Culture a separate population of naïve CD4+ T cells with TCR stimulation

(e.g., plate-bound anti-CD3 and soluble anti-CD28 antibodies) and IL-2, in the presence of

AS2863619 (e.g., 1 µM) or a vehicle control (DMSO) for 3-4 days to generate iTregs.

Co-culture: Plate the CFSE-labeled Teff cells at 1x10^5 cells/well in a 96-well plate. Add the

generated iTregs at various ratios (e.g., 1:1, 1:2, 1:4 Teff:iTreg). Add TCR stimulation.

Incubation: Culture the cells for 72-96 hours at 37°C, 5% CO2.

Analysis: Harvest cells and analyze by flow cytometry. Gate on the Teff population and

measure the dilution of the CFSE signal as an indicator of proliferation.

Protocol 2: Foxp3 Induction Assay

This protocol verifies the ability of AS2863619 to induce Foxp3 expression.

Cell Plating: Isolate and plate naïve CD4+ T cells at 1x10^6 cells/mL in a 24-well plate pre-

coated with anti-CD3 antibody.

Stimulation & Treatment: Add soluble anti-CD28 antibody (1-2 µg/mL), IL-2 (10 ng/mL), and

AS2863619 at various concentrations (e.g., 0.1 nM to 1 µM) or a vehicle control.
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Incubation: Culture for 72 hours at 37°C, 5% CO2.

Staining: Harvest cells and perform surface staining for CD4 and CD25. Subsequently, fix,

permeabilize, and perform intracellular staining for Foxp3 using a Foxp3 staining buffer kit.

Analysis: Analyze by flow cytometry, gating on CD4+ cells to determine the percentage of

Foxp3+ cells.
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Caption: Troubleshooting logic for low Foxp3 induction.
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Issue: I am not observing the expected decrease in effector T cell proliferation.

Cause: Insufficient Treg conversion or function.

Solution: Confirm robust Foxp3 induction in your Treg generation culture using the

protocol above. Ensure that TCR stimulation and IL-2 are present, as AS2863619's effect

is dependent on them.[1]

Cause: Incorrect ratio of Tregs to effector cells.

Solution: Titrate the ratio of induced Tregs to effector T cells in your suppression assay. A

higher ratio (e.g., 1:1 or 2:1 Treg:Teff) may be required to see significant suppression.

Cause: Inappropriate timing of the assay.

Solution: Ensure the co-culture proceeds for at least 72 hours to allow for multiple rounds

of effector cell division and for the suppressive function of the induced Tregs to manifest.

Issue: I am observing unexpected levels of cell death in my cultures.

Cause: High concentration of AS2863619.

Solution: While generally non-toxic, extremely high concentrations of any compound can

affect viability. Perform a dose-response experiment to find the optimal concentration for

Foxp3 induction without compromising viability. Other CDK8/19 inhibitors show toxicity at

very high doses (e.g., >10 µM).[6]

Cause: Solvent toxicity.

Solution: Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all

conditions and is at a non-toxic level (typically <0.1%).

Cause: Poor initial cell quality or culture conditions.

Solution: Ensure the starting T cell population is highly viable and that culture medium,

supplements, and conditions (temperature, CO2) are optimal for T cell survival and

growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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